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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-fluoronicotinonitrile, a
heterocyclic organic compound of interest in medicinal chemistry and drug discovery. This
document details its chemical and physical properties, potential biological activities, and
relevant experimental protocols.

Core Compound Identity and Properties

2-Amino-5-fluoronicotinonitrile, with the CAS number 801303-22-0, is a fluorinated
derivative of the aminonicotinonitrile scaffold.[1][2] The presence of a fluorine atom can
significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule,
often enhancing metabolic stability and binding affinity.[3][4][5]

Table 1: Physicochemical Properties of 2-Amino-5-fluoronicotinonitrile
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Property Value Source(s)
CAS Number 801303-22-0 [11[2]
Molecular Formula CeHaFNs [1]12]
Molecular Weight 137.12 g/mol [1]
Appearance White powder/solid [2]

Purity >95% [1]

Melting Point Data not available [61[7]
Boiling Point Data not available [61[7]

Store at room temperature in a
Storage )
dark, inert atmosphere

Potential Biological Activity and Therapeutic
Relevance

Recent studies on 2-aminonicotinonitrile derivatives have highlighted their potential as novel
modulators of cellular processes, particularly autophagy.[8][9] Autophagy is a catabolic process
involving the degradation of cellular components via lysosomes, playing a critical role in cellular
homeostasis, and its dysregulation is implicated in various diseases, including cancer.

Research has shown that certain 2-aminonicotinonitrile derivatives can act as autophagy
enhancers, leading to antiproliferative effects in cancer cell lines.[8][9] The structure-activity
relationship (SAR) of these derivatives suggests that substitutions at various positions on the
pyridine ring can modulate their autophagy-inducing activity.[8][9] Specifically, substituents at
the C-4 and C-6 positions have been shown to enhance this activity, while modifications at the
C-5 position, where the fluorine atom resides in the titte compound, may have different effects.
[8][9] The most promising compounds from these studies demonstrated the ability to induce cell
apoptosis and arrest the cell cycle in cancer cells.[8][9]

The fluorination of pyridines is a common strategy in medicinal chemistry to improve drug-like
properties.[3][5] Therefore, 2-Amino-5-fluoronicotinonitrile represents a valuable scaffold for
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the development of novel therapeutics, potentially targeting pathways involved in cancer and
other diseases where autophagy modulation is beneficial.

Experimental Protocols

While a specific, detailed synthesis protocol for 2-Amino-5-fluoronicotinonitrile is not readily
available in the provided search results, a general approach can be inferred from the synthesis
of analogous compounds like 2-amino-5-fluoropyridine.[10][11][12] The following sections
outline general experimental methodologies that can be adapted for the synthesis, purification,
and analysis of this compound.

Synthesis

A plausible synthetic route could involve the fluorination of a suitable pyridine precursor
followed by the introduction of the amino and nitrile functionalities. Key reaction steps may
include:

e Halogen Exchange Fluorination: A common method for introducing fluorine onto an aromatic
ring is through a nucleophilic aromatic substitution (SNAr) reaction, such as the Halex
process, using a fluoride salt.

e Cyanation: The introduction of the nitrile group can often be achieved via a cyanation
reaction, for example, using a cyanide salt and a palladium catalyst.

e Amination: The amino group can be introduced through various methods, including
amination of a suitable precursor.

A general workflow for a potential synthesis is depicted below.

Click to download full resolution via product page

A potential synthetic workflow for 2-Amino-5-fluoronicotinonitrile.

Purification
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The purification of the crude product would typically be achieved using standard laboratory
techniques.

e Column Chromatography: This is a common method for purifying organic compounds. A
silica gel column with a suitable solvent system (e.g., a mixture of hexanes and ethyl
acetate) would likely be effective in isolating the desired product from reaction byproducts
and unreacted starting materials.[8]

o Recrystallization: If the product is a solid with suitable solubility properties, recrystallization
from an appropriate solvent system can be an effective purification method.[8]

Analysis and Characterization

The identity and purity of the synthesized 2-Amino-5-fluoronicotinonitrile would be confirmed
using a combination of spectroscopic and chromatographic methods.

e Thin-Layer Chromatography (TLC): TLC on silica gel plates would be used to monitor the
progress of the reaction and to identify the appropriate solvent system for column
chromatography.[8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for confirming the chemical structure of the compound.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to support the structural assignment.

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups present in the molecule, such as the amino (N-H) and nitrile (C=N) groups.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for
determining the purity of the final compound. A reversed-phase C18 column with a mobile
phase consisting of a mixture of acetonitrile and water with a modifier like formic or
trifluoroacetic acid is a common starting point for the analysis of such polar aromatic
compounds.

Signaling Pathway and Mechanism of Action
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Based on studies of related 2-aminonicotinonitrile derivatives, a potential mechanism of action
for 2-Amino-5-fluoronicotinonitrile could involve the induction of autophagy.[8][9] The
diagram below illustrates a simplified, hypothetical signaling pathway for how these compounds

might exert their effects.
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Hypothetical signaling pathway for 2-aminonicotinonitrile derivatives.
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This guide provides a foundational understanding of 2-Amino-5-fluoronicotinonitrile for

researchers and professionals in the field of drug development. Further experimental

investigation is warranted to fully elucidate its properties, biological activity, and therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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